Cas no 2229342-09-8 (1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229342-09-8
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 6341527
• PubChem ID: 165623647
• Update Time: 2025-06-14

1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol
• EN300-1880212
• [1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropyl]methanol
• 2229342-09-8

• Inchi： 1S/C16H20N2O/c1-15(2)11-16(15,12-19)14-8-17-18(10-14)9-13-6-4-3-5-7-13/h3-8,10,19H,9,11-12H2,1-2H3
• InChI Key： UNLPGUXUHLRYHC-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NN(CC3C=CC=CC=3)C=2)CC1(C)C

Computed Properties

• Exact Mass: 256.157563266g/mol
• Monoisotopic Mass: 256.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229342-09-8)

1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229342-09-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a benzyl-substituted pyrazole ring with a 2,2-dimethylcyclopropylmethanol moiety, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2229342-09-8 serves as a critical identifier for researchers and regulatory bodies.

The growing interest in pyrazole derivatives like this compound stems from their broad biological activity, including potential anti-inflammatory and antimicrobial properties. Recent studies highlight the role of 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol in modulating enzyme pathways, a hot topic in precision medicine and targeted therapy. Researchers are actively exploring its applications in small-molecule inhibitors and bioconjugation, aligning with trends in AI-driven drug design and high-throughput screening.

From a synthetic chemistry perspective, the 2,2-dimethylcyclopropylmethanol segment introduces steric constraints that enhance molecular stability—a key consideration for drug bioavailability. This aligns with frequent search queries such as "how to improve compound metabolic stability" and "strategies for fragment-based drug design." The compound’s benzyl-protected pyrazole group also offers opportunities for click chemistry modifications, addressing popular research themes like proteolysis-targeting chimeras (PROTACs).

Environmental and safety profiles of CAS 2229342-09-8 are frequently queried in regulatory contexts. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s logP value and hydrogen-bonding capacity—common metrics in QSAR modeling—are critical for predicting environmental fate, resonating with eco-conscious research trends.

In material science, the rigid cyclopropyl core of this molecule has potential applications in liquid crystal formulations and polymeric matrices. Such interdisciplinary relevance matches search trends like "organic compounds for advanced materials" and "small molecules in nanotechnology." Patent literature suggests utility in OLED precursors, further boosting its industrial appeal.

Analytical characterization of 1-(1-benzyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropylmethanol typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry—techniques frequently searched alongside CAS numbers for quality verification. The compound’s chromatographic behavior is often compared to related heterocyclic scaffolds in method development studies.

Future directions for this compound include exploration in covalent inhibitor design and photoaffinity labeling probes, areas gaining traction in chemical biology forums. Its structural features address recurring questions about balancing lipophilicity and polarity in lead optimization—a pain point in many drug discovery projects.